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Compound of Interest

Compound Name: Titanium phosphide

CAS No.: 12037-65-9

Cat. No.: B083251

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium phosphides (TiP) represent a class of inorganic compounds with a diverse range of

stoichiometries and crystal structures, leading to a wide array of electronic and mechanical

properties. These materials have garnered significant interest for their potential applications in

various fields, including catalysis, electronics, and as wear-resistant coatings. Density

Functional Theory (DFT) has emerged as a powerful computational tool to investigate the

fundamental properties of these materials at the atomic level, providing insights that

complement and guide experimental research. This technical guide provides a comprehensive

overview of the application of DFT to study the structural, electronic, mechanical, and

thermodynamic properties of various titanium phosphide phases.
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The accuracy and reliability of DFT calculations are highly dependent on the chosen

computational parameters. The following sections detail the typical methodologies employed in

the study of titanium phosphide.

Software Packages
First-principles calculations for titanium phosphides are predominantly performed using

plane-wave-based DFT software packages such as:

VASP (Vienna Ab initio Simulation Package): Widely used for its efficiency in handling

periodic systems.

Quantum ESPRESSO: An open-source alternative with a broad user base and extensive

capabilities.

Exchange-Correlation Functional
The choice of the exchange-correlation functional is critical in DFT. For transition metal

compounds like titanium phosphide, the Generalized Gradient Approximation (GGA),

particularly the Perdew-Burke-Ernzerhof (PBE) functional, is a common choice that provides a

good balance between computational cost and accuracy for structural and electronic

properties.

Pseudopotentials
To simplify the calculations, the interaction between the core and valence electrons is

described by pseudopotentials. For titanium and phosphorus, Projector-Augmented Wave

(PAW) or Ultrasoft Pseudopotentials (USPP) are typically used.

Key Computational Parameters
Plane-Wave Energy Cutoff: A crucial convergence parameter that determines the size of the

basis set. A high energy cutoff (typically ≥ 400 eV) is necessary to accurately describe the

electronic wavefunctions.

k-point Mesh: The Brillouin zone is sampled using a grid of k-points. The density of this grid,

determined by a Monkhorst-Pack scheme, must be converged to ensure accurate

integration. The required density depends on the size and symmetry of the unit cell.
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Convergence Criteria: The self-consistent field (SCF) cycle is iterated until the total energy

difference between consecutive steps is minimal (e.g., 10⁻⁶ eV/atom). For geometry

optimizations, the forces on the atoms are minimized to a small threshold (e.g., 0.01 eV/Å).

Logical Workflow for DFT Calculations of Material
Properties
The following diagram illustrates a typical workflow for calculating various material properties of

titanium phosphide using DFT.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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